3-chloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
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Overview
Description
3-chloro-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide is a useful research compound. Its molecular formula is C16H13ClN2O2S and its molecular weight is 332.8. The purity is usually 95%.
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Scientific Research Applications
Antihyperglycemic Agents
Compounds related to benzamide derivatives have been explored for their potential as antihyperglycemic agents. A study on a series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, which share structural similarities with the compound of interest, identified potential candidates for the treatment of diabetes mellitus due to their antidiabetic properties (Nomura et al., 1999).
Antimicrobial Activity
Another area of research involves the synthesis of new pyridine derivatives, including those with a benzothiazole moiety, for antimicrobial applications. These compounds were evaluated for their in vitro activity against various bacteria and fungi, highlighting the potential of benzothiazole derivatives in combating microbial infections (Patel, Agravat, & Shaikh, 2011).
Anti-Inflammatory and Analgesic Agents
Research on novel benzodifuranyl derivatives, including compounds with benzothiazole and benzamide structures, has demonstrated significant anti-inflammatory and analgesic activities. These compounds were identified as potent inhibitors of cyclooxygenase-1/2 (COX-1/COX-2), suggesting their potential use in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).
Anticancer Agents
Benzamide derivatives have also been synthesized and evaluated for their pro-apoptotic activity as anticancer agents. One such study synthesized indapamide derivatives and assessed their efficacy against melanoma cell lines, revealing compounds with significant growth inhibition potential (Yılmaz et al., 2015).
Supramolecular Gelators
The role of benzamide derivatives, especially those incorporating thiazol-2-yl groups, in forming supramolecular gels has been explored. These compounds demonstrate the ability to gelate organic solvents, which could have implications for materials science and pharmaceutical formulations (Yadav & Ballabh, 2020).
Mechanism of Action
Target of Action
The primary targets of this compound are the Cyclooxygenase (COX) enzymes . These enzymes are crucial for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Mode of Action
The compound acts as an inhibitor of the COX enzymes . By inhibiting these enzymes, it prevents the conversion of arachidonic acid into inflammatory mediators, thereby exerting an anti-inflammatory effect .
Biochemical Pathways
The compound affects the arachidonic acid pathway . Under normal conditions, COX enzymes convert arachidonic acid into prostaglandins and thromboxanes. When the compound inhibits these enzymes, this conversion is blocked, leading to a reduction in the production of these inflammatory mediators .
Pharmacokinetics
Similar compounds have been shown to exhibit good bioavailability and low clearance rates
Result of Action
The inhibition of COX enzymes by this compound leads to a decrease in the production of inflammatory mediators . This results in a reduction of inflammation, making the compound potentially useful for the treatment of conditions characterized by inflammation .
Properties
IUPAC Name |
3-chloro-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O2S/c1-19-14-12(21-2)7-4-8-13(14)22-16(19)18-15(20)10-5-3-6-11(17)9-10/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFIKEXMJGKJZDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.